Cas no 1396872-97-1 (1-(2,3-dimethoxyphenyl)-3-2-(3-methyl-1,2-oxazol-5-yl)ethylurea)

• Product Name: 1-(2,3-dimethoxyphenyl)-3-2-(3-methyl-1,2-oxazol-5-yl)ethylurea
• CAS No: 1396872-97-1
• MF: C₁₅H₁₉N₃O₄
• MW: 305.329063653946
• CID: 6245665
• PubChem ID: 71789749
• Update Time: 2025-05-19

1-(2,3-dimethoxyphenyl)-3-2-(3-methyl-1,2-oxazol-5-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)-3-2-(3-methyl-1,2-oxazol-5-yl)ethylurea
• AKOS024539563
• F6215-0310
• VU0537399-1
• 1396872-97-1
• 1-(2,3-dimethoxyphenyl)-3-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]urea
• 1-(2,3-dimethoxyphenyl)-3-(2-(3-methylisoxazol-5-yl)ethyl)urea

• Inchi： 1S/C15H19N3O4/c1-10-9-11(22-18-10)7-8-16-15(19)17-12-5-4-6-13(20-2)14(12)21-3/h4-6,9H,7-8H2,1-3H3,(H2,16,17,19)
• InChI Key： OVNSJAVZTAIPNC-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCNC(NC1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 305.13755610g/mol
• Monoisotopic Mass: 305.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,3-dimethoxyphenyl)-3-2-(3-methyl-1,2-oxazol-5-yl)ethylurea

Introduction to 1-(2,3-Dimethoxyphenyl)-3-[2-(3-Methyl-1,2-Oxazol-5-Yl)Ethyl]Urea (CAS No. 1396872-97-1)

The compound 1-(2,3-dimethoxyphenyl)-3-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]urea, identified by the CAS number 1396872-97-1, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea moiety with a substituted oxazole ring and a dimethoxyphenyl group. The combination of these functional groups makes it a promising candidate for exploring novel chemical reactions and bioactive properties.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is a key structural element in this molecule. Recent studies have highlighted the versatility of oxazole-containing compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive agents.

One of the most intriguing aspects of 1-(2,3-dimethoxyphenyl)-3-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]urea is its potential as a lead compound in drug discovery. The dimethoxyphenyl group contributes to the molecule's lipophilicity and stability, while the urea moiety provides hydrogen bonding capabilities that are essential for interactions with biological targets. Recent research has demonstrated that such structures can exhibit potent inhibitory activity against various enzymes, making them valuable candidates for therapeutic interventions.

In terms of chemical synthesis, this compound can be prepared through a multi-step process that includes the formation of the oxazole ring followed by coupling reactions to introduce the urea group and the dimethoxyphenyl substituent. The optimization of these steps is crucial for achieving high yields and ensuring the purity of the final product. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, which is critical for predicting its bioavailability and binding affinity to target proteins. Additionally, quantum chemical calculations have been used to evaluate its electronic properties and reactivity under different conditions.

Recent advancements in analytical techniques have also played a pivotal role in characterizing this compound. High-resolution mass spectrometry (HRMS) has been used to confirm its molecular formula and molecular weight (C₁₈H₂₀N₄O₄, molecular weight: 404 g/mol). Nuclear magnetic resonance (NMR) spectroscopy has provided detailed information about its proton environment and structural integrity.

In conclusion, 1-(2,3-dimethoxyphenyl)-3-[2-(3-methyl-1,2-oxazol-5-Yl)Ethyl]Urea (CAS No. 1396872-97) represents an exciting area of research with vast potential for innovation in both academic and industrial settings. Its unique structure and promising bioactive properties make it an ideal candidate for further exploration in drug discovery and advanced material science.